Cas no 1373864-66-4 (1-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene)

1-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene is a fluorinated aromatic compound featuring a chloromethyl group at the 1-position, a fluorine substituent at the 2-position, and a trifluoromethoxy group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple electron-withdrawing groups enhances its utility in nucleophilic substitution reactions, while the chloromethyl moiety allows for further functionalization. Its stability under various reaction conditions and compatibility with cross-coupling methodologies contribute to its versatility in constructing complex molecular frameworks. The compound is typically handled under inert conditions due to the reactivity of the chloromethyl group.
1-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene structure
1373864-66-4 structure
Product Name:1-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene
CAS No:1373864-66-4
MF:C8H5ClF4O
MW:228.571315526962
CID:2772148
PubChem ID:67508815
Update Time:2025-06-21

1-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene
    • RXMSLJKBPIQURI-UHFFFAOYSA-N
    • BS-20848
    • 2-Fluoro-3-(trifluoromethoxy)benzyl chloride
    • Benzene, 1-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)-
    • DTXSID10737395
    • 1373864-66-4
    • SCHEMBL2713811
    • Inchi： 1S/C8H5ClF4O/c9-4-5-2-1-3-6(7(5)10)14-8(11,12)13/h1-3H,4H2
    • InChI Key： RXMSLJKBPIQURI-UHFFFAOYSA-N
    • SMILES： ClCC1C=CC=C(C=1F)OC(F)(F)F

Computed Properties

  • Exact Mass: 227.99700
  • Monoisotopic Mass: 227.9965051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 3.46310

1-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013012359-250mg
2-Fluoro-3-(trifluoromethoxy)benzyl chloride
 1373864-66-4 97%
250mg
 475.20 USD 2021-06-25
Alichem
A013012359-500mg
2-Fluoro-3-(trifluoromethoxy)benzyl chloride
 1373864-66-4 97%
500mg
 831.30 USD 2021-06-25
Alichem
A013012359-1g
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 1373864-66-4 97%
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TRC
C428778-100mg
1-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene
 1373864-66-4
100mg
 $64.00 2023-05-18
TRC
C428778-250mg
1-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene
 1373864-66-4
250mg
 $75.00 2023-05-18
TRC
C428778-500mg
1-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene
 1373864-66-4
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 $87.00 2023-05-18
TRC
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1-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1282257-1g
1-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene
 1373864-66-4 98%
1g
 ￥652 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1282257-5g
1-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene
 1373864-66-4 98%
5g
 ￥2112 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1282257-10g
1-(Chloromethyl)-2-fluoro-3-(trifluoromethoxy)benzene
 1373864-66-4 98%
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